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For Researchers, Scientists, and Drug Development Professionals

Introduction
Roridin E is a potent macrocyclic trichothecene mycotoxin produced by various fungi, including

species of Myrothecium and Stachybotrys.[1] As a member of the trichothecene family, Roridin
E is known for its cytotoxicity, primarily through the inhibition of protein synthesis.[1]

Understanding the physicochemical properties of Roridin E, particularly its lipophilicity and cell

permeability, is crucial for assessing its toxicological risk, as well as for exploring its potential

therapeutic applications. This technical guide provides an in-depth overview of the lipophilicity

and cell permeability of Roridin E, including available data, detailed experimental protocols for

assessing these parameters, and visualizations of key concepts and workflows.

Physicochemical Properties of Roridin E
The lipophilicity of a compound is a critical determinant of its ability to cross biological

membranes and is often expressed as the logarithm of the partition coefficient (LogP) between

an organic and an aqueous phase. While experimental LogP values for Roridin E are not

readily available in the public domain, several computational models have predicted this value.

Table 1: Physicochemical and Predicted Lipophilicity Data for Roridin E

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1144407?utm_src=pdf-interest
https://www.benchchem.com/product/b1144407?utm_src=pdf-body
https://en.wikipedia.org/wiki/Roridin_E
https://www.benchchem.com/product/b1144407?utm_src=pdf-body
https://www.benchchem.com/product/b1144407?utm_src=pdf-body
https://en.wikipedia.org/wiki/Roridin_E
https://www.benchchem.com/product/b1144407?utm_src=pdf-body
https://www.benchchem.com/product/b1144407?utm_src=pdf-body
https://www.benchchem.com/product/b1144407?utm_src=pdf-body
https://www.benchchem.com/product/b1144407?utm_src=pdf-body
https://www.benchchem.com/product/b1144407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₉H₃₈O₈ PubChem[2]

Molecular Weight 514.6 g/mol PubChem[2]

Predicted LogP (ALOGPS) 3.53 T3DB[3]

Predicted LogP (ChemAxon) 3.27 T3DB[3]

These predicted LogP values suggest that Roridin E is a moderately lipophilic compound. This

is consistent with the general characterization of trichothecenes as lipophilic molecules, which

contributes to their rapid absorption through the skin, gastrointestinal tract, and pulmonary

mucosa.[2] The lipophilic nature of Roridin E facilitates its passage across the plasma

membrane of eukaryotic cells, a prerequisite for its cytotoxic activity.

Cell Permeability of Roridin E
Direct experimental data on the cell permeability of Roridin E, such as apparent permeability

coefficients (Papp) from Caco-2 or Parallel Artificial Membrane Permeability Assays (PAMPA),

are currently limited in publicly accessible literature. However, based on its predicted

lipophilicity, Roridin E is expected to exhibit moderate to high passive cell permeability.

The relationship between lipophilicity and passive cell permeability is fundamental in drug

discovery and toxicology. The following diagram illustrates this conceptual relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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